Cas no 24358-04-1 (Benzo[b]thiophene-3-propanoicacid, a-amino-5-hydroxy-)

• Product Name: Benzo[b]thiophene-3-propanoicacid, a-amino-5-hydroxy-
• CAS No: 24358-04-1
• MF: C₁₁H₁₁NO₃S
• MW: 237.274941682816
• CID: 260521
• PubChem ID: 32334
• Update Time: 2025-04-19

Benzo[b]thiophene-3-propanoicacid, a-amino-5-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-3-propanoicacid, a-amino-5-hydroxy-
• 2-amino-3-(5-hydroxy-1-benzothiophen-3-yl)propanoic acid
• Q27215752
• BRD-A17555397-001-01-0
• CHEBI:125374
• DTXSID90947213
• SCHEMBL5330046
• 3-(5-Hydroxy-1-benzothiophen-3-yl)alanine
• ALANINE, 3-(5-HYDROXY-3-BENZO(b)THIENYL)-
• 3-(5-Hydroxy-3-benzo(b)thienyl)alanine
• 24358-04-1

• Inchi： 1S/C11H11NO3S/c12-9(11(14)15)3-6-5-16-10-2-1-7(13)4-8(6)10/h1-2,4-5,9,13H,3,12H2,(H,14,15)
• InChI Key： CYQIJIXKWGWTKJ-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=C(C=CC1=2)O)CC(C(=O)O)N

Computed Properties

• Exact Mass: 237.04603
• Monoisotopic Mass: 237.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112A^2
• XLogP3: -0.7

Experimental Properties

• Density: 1.487
• Boiling Point: 484.2°Cat760mmHg
• Flash Point: 246.7°C
• Refractive Index: 1.729
• PSA: 83.55